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Compound of Interest

Compound Name:

(1'R,2'R,4'aS,5S,5'R,6'S,8'aS)-

Decahydro-6'-hydroxy-5-(2-

hydroxyethyl)-2',5',8'a-

trimethylspiro(furan-2(3H),1'(2'H)-

naphthalene)-5,5'-dimethanol

Cat. No.: B157932 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:Lagochilus inebrians, a member of the Lamiaceae family commonly known as

intoxicating mint, is a plant native to Central Asia.[1] For centuries, it has been used in

traditional medicine, primarily for its antihemorrhagic and hemostatic properties.[1] The

principal bioactive compound responsible for these effects is Lagochilin, a diterpene alcohol.

This document provides detailed protocols for the high-yield extraction and subsequent

purification of Lagochilin for research and drug development purposes. The methods described

herein are compiled from published literature to ensure reproducibility and efficiency.

Quantitative Data Summary
The yield of Lagochilin is highly dependent on the extraction method and solvent used. The

following table summarizes reported yields from various techniques.
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Extraction Method Solvent
Reported Yield (%
of dry plant weight)

Reference

Hot Solvent Extraction Dichloroethane 3.0% [2]

Conventional Method Not Specified ~1.0% [3]

Previous Method Not Specified 0.03% [2]

Experimental Workflow Overview
The overall process for obtaining pure Lagochilin involves the preparation of the plant material,

solvent-based extraction, and purification of the resulting crude extract, primarily through

crystallization and chromatographic techniques.
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Overall Workflow for Lagochilin Isolation

Dried Lagochilus inebrians
(Leaves and Stems)

Grinding/Milling

Solvent Extraction

Crude Extract

Filtration &
Solvent Evaporation

Purification

Pure Lagochilin Crystals
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Hot Dichloroethane Extraction Protocol

Combine ground plant
material with Dichloroethane

Boil and Reflux
for 3 hours

Hot Filtration
of Extract

Cool Filtrate to
Room Temperature (24h)

Precipitated
Lagochilin Crystals

Filter and Wash Crystals
with Cold Dichloroethane

Recrystallize from
Hot Water or Acetone

Pure Lagochilin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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